Cas no 898768-09-7 (8-(2-Iodophenyl)-8-oxooctanenitrile)

8-(2-Iodophenyl)-8-oxooctanenitrile structure
898768-09-7 structure
Product Name:8-(2-Iodophenyl)-8-oxooctanenitrile
CAS No:898768-09-7
MF:C14H16INO
MW:341.18741607666
MDL:MFCD02260590
CID:870695
PubChem ID:24723857
Update Time:2025-04-19

8-(2-Iodophenyl)-8-oxooctanenitrile Chemical and Physical Properties

Names and Identifiers

    • 8-(2-IODOPHENYL)-8-OXOOCTANENITRILE
    • DTXSID90642256
    • AKOS016019613
    • MFCD02260590
    • MS-21233
    • 898768-09-7
    • 8-(2-Iodophenyl)-8-oxooctanenitrile
    • MDL: MFCD02260590
    • Inchi: 1S/C14H16INO/c15-13-9-6-5-8-12(13)14(17)10-4-2-1-3-7-11-16/h5-6,8-9H,1-4,7,10H2
    • InChI Key: MTELNBIDELQDJK-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(CCCCCCC#N)=O

Computed Properties

  • Exact Mass: 341.02800
  • Monoisotopic Mass: 341.02766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 4.33808

8-(2-Iodophenyl)-8-oxooctanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

8-(2-Iodophenyl)-8-oxooctanenitrile Pricemore >>

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